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Compound of Interest

Compound Name: Tribenzyltin chloride

CAS No.: 3151-41-5

Cat. No.: B1580662

Get Quote

Introduction

Tribenzyltin chloride, with the chemical formula (C₆H₅CH₂)₃SnCl, is an organotin compound

that serves as a valuable intermediate in organic synthesis and organometallic chemistry. Its

preparation in a laboratory setting can be achieved through several synthetic routes. The most

common methods include the direct reaction of metallic tin with benzyl chloride, the reaction of

a Grignard reagent with a tin halide, and the redistribution reaction between tetrabenzyltin and

tin tetrachloride.[1][2][3] This document provides detailed protocols for the lab-scale synthesis

of tribenzyltin chloride, primarily focusing on the direct synthesis method due to its high

reported yields and operational simplicity.[3] Safety precautions must be strictly followed, as

organotin compounds are known for their toxicity.[4][5]

Data Presentation
The following table summarizes the quantitative data associated with different synthetic

methods for preparing tribenzyltin chloride.
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Method Reagents Solvent Yield
Melting
Point (°C)

Reference

Direct

Synthesis

Tin powder,

Benzyl

chloride

Water 94% 139-140 [3][6]

Modified

Direct

Synthesis

Tin powder,

Benzyl

chloride,

Magnesium

powder

DMF 91% Not Specified [7]

Direct

Synthesis

Tin powder,

Benzyl

chloride

1-Butanol 80% Not Specified [3]

Grignard

Route

(general)

Benzylmagne

sium chloride,

Tin

tetrachloride

Ether/THF
>90%

(general)
Not Specified [2]

Redistribution

(Comproporti

onation)

Tetrabenzyltin

, Tin

tetrachloride

Toluene High Not Specified [1][8]

Experimental Protocols
Method 1: Direct Synthesis in Aqueous Medium
This protocol is adapted from a well-established method that utilizes the direct reaction of

metallic tin powder with benzyl chloride in boiling water, reported to achieve high yields.[3][6][9]

Materials and Reagents:

Tin powder (Sn)

Benzyl chloride (C₆H₅CH₂Cl)

Acetone
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Glacial Acetic Acid

Distilled Water

Equipment:

Round-bottom flask with reflux condenser

Heating mantle

Magnetic stirrer

Buchner funnel and filter flask

Beakers and Erlenmeyer flasks

Recrystallization dish

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stir bar, add 4.5 g of tin powder and 40 cm³ of distilled water.[6]

Initiation: Heat the suspension to boiling with vigorous stirring.[6]

Reagent Addition: Slowly add 4.5 cm³ of benzyl chloride to the boiling mixture over a period

of approximately two minutes.[6]

Reflux: Continue to heat the mixture under reflux for 2 hours.[6] The reaction mixture will

gradually change as the tin is consumed.

Cooling and Filtration: After the reflux period, cool the reaction mixture to room temperature.

A white solid suspended with unreacted tin will be present.[6] Filter the cooled mixture using

a Buchner funnel.

Extraction: Transfer the collected solid to a beaker and add a small amount of hot acetone to

extract the crude tribenzyltin chloride. The unreacted tin will remain undissolved.[6]
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Isolation of Crude Product: Filter the hot acetone solution to remove the residual tin powder.

Allow the filtrate to cool, which may cause some product to precipitate. Evaporate the

acetone to obtain the crude white powder product.

Purification by Recrystallization: Dissolve the crude product in a minimum volume of hot

glacial acetic acid.[6]

Final Product: Allow the solution to cool slowly to room temperature, then place it in an ice

bath to maximize crystal formation. Filter the resulting white crystals using a Buchner funnel,

wash with a small amount of cold solvent, and dry overnight under vacuum.[6] The expected

melting point of the purified tribenzyltin chloride is 139-142°C.[6][10][11]

Method 2: Synthesis via Grignard Reagent
This method is a classic and versatile route for forming tin-carbon bonds and can be adapted

for tribenzyltin chloride synthesis.[1][2] It involves two main stages: preparation of the

Grignard reagent and its subsequent reaction with tin tetrachloride.

Part A: Preparation of Benzylmagnesium Chloride

Materials and Reagents:

Magnesium turnings

Benzyl chloride

Anhydrous diethyl ether or tetrahydrofuran (THF)

Iodine crystal (as initiator)

Procedure:

Setup: Assemble a flame-dried three-necked flask with a dropping funnel, a reflux condenser

(with a drying tube), and a magnetic stirrer.

Initiation: Place magnesium turnings in the flask. Add a small crystal of iodine and a few

drops of benzyl chloride. Gently warm the flask until the reaction initiates (indicated by color

change and bubbling).
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Grignard Formation: Add a solution of benzyl chloride in anhydrous ether dropwise from the

dropping funnel at a rate that maintains a gentle reflux.[12]

Completion: After the addition is complete, continue stirring and refluxing for an additional

30-60 minutes to ensure complete reaction. The resulting greyish solution is

benzylmagnesium chloride.

Part B: Reaction with Tin Tetrachloride

Materials and Reagents:

Benzylmagnesium chloride solution (from Part A)

Tin(IV) chloride (SnCl₄)

Anhydrous diethyl ether or THF

Saturated ammonium chloride solution

Hexane

Procedure:

Reaction: Cool the freshly prepared benzylmagnesium chloride solution in an ice bath.

Addition of SnCl₄: Add a solution of tin(IV) chloride in anhydrous ether dropwise to the stirred

Grignard reagent. A 3:1 molar ratio of Grignard reagent to SnCl₄ is theoretically required. An

excess of the Grignard reagent can lead to the formation of tetrabenzyltin.[2]

Reaction Time: After the addition is complete, remove the ice bath and allow the mixture to

stir at room temperature for several hours or overnight.

Quenching: Carefully pour the reaction mixture onto crushed ice and quench with a

saturated aqueous solution of ammonium chloride.

Extraction: Transfer the mixture to a separatory funnel. Separate the ether layer and extract

the aqueous layer two more times with diethyl ether.
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Workup: Combine the organic extracts, wash with brine, and dry over anhydrous sodium

sulfate.

Purification: Filter off the drying agent and remove the solvent under reduced pressure. The

resulting crude product can be purified by recrystallization, typically from a solvent like

ethanol or hexane, to yield tribenzyltin chloride.

Mandatory Visualization
Experimental Workflow Diagram
The following diagram illustrates the key steps in the direct synthesis protocol (Method 1) for

tribenzyltin chloride.
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Workflow for Direct Synthesis of Tribenzyltin Chloride
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Caption: Workflow for Direct Synthesis of Tribenzyltin Chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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